Tetrahydrodicyclopentadiene

• CAS: 6004-38-2
• Synonyms: exo-tricyclo(5.2.1.0(2,6))decane; octahydro-exo-4,7-methano-1H-indene
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• SMILES: C1CC2C3CCC(C3)C2C1
• InChI: InChI=1S/C10H16/c1-2-9-7-4-5-8(6-7)10(9)3-1/h7-10H,1-6H2
• InChIKey: LPSXSORODABQKT-UHFFFAOYSA-N

Tetrahydrodicyclopentadiene (CAS 6004-38-2), commercially designated as JP-10 fuel, is a synthetic tricyclic saturated hydrocarbon (C₁₀H₁₆) consisting predominantly of the exo-tetrahydrodicyclopentadiene (exo-THDCPD) isomer. It is a single-component, non-kerosene-based fuel engineered specifically for volume-limited missile propulsion systems where volumetric energy density is the paramount performance metric.

Tetrahydrodicyclopentadiene (JP-10) Baseline: A Single-Component High-Energy-Density Missile Fuel

Tetrahydrodicyclopentadiene (CAS 6004-38-2), commercially designated as JP-10 fuel, is a synthetic tricyclic saturated hydrocarbon (C₁₀H₁₆) consisting predominantly of the exo-tetrahydrodicyclopentadiene (exo-THDCPD) isomer [1]. It is a single-component, non-kerosene-based fuel engineered specifically for volume-limited missile propulsion systems where volumetric energy density is the paramount performance metric [2]. Unlike conventional petroleum-derived jet fuels that are complex hydrocarbon mixtures, JP-10's molecular uniformity enables predictable combustion behavior, consistent physical properties, and reliable procurement specifications critical for military aerospace applications [3].

• [1] Bruno, T. J., Huber, M. L., Laesecke, A., Lemmon, E. W., & Perkins, R. A. (2006). Thermochemical and Thermophysical Properties of JP-10. NIST Interagency/Internal Report (NISTIR) 6640. National Institute of Standards and Technology, Gaithersburg, MD. View Source
• [2] Wikipedia contributors. (2024, January 8). JP-10 (fuel). In Wikipedia, The Free Encyclopedia. View Source
• [3] American Chemical Society. (2025, June 30). exo-Tetrahydrodicyclopentadiene. Molecule of the Week Archive. View Source

Why Tetrahydrodicyclopentadiene (JP-10) Cannot Be Substituted with Conventional Jet Fuels in Volume-Constrained Systems

The substitution of tetrahydrodicyclopentadiene (JP-10) with conventional kerosene-based jet fuels such as JP-5 or JP-8 in missile applications is fundamentally precluded by volumetric energy density deficits and low-temperature fluidity requirements. JP-10's molecular architecture—a compact, strained tricyclic cage—confers a density approximately 11–12% higher than JP-8 and a volumetric heat of combustion exceeding 39.4 MJ/L, enabling either extended missile range or reduced fuel tank volume [1]. Furthermore, JP-10 maintains a freezing point below −110 °C and a viscosity of approximately 18.6 mm²/s at −40 °C, critical for reliable fuel delivery in high-altitude, low-temperature flight envelopes where conventional fuels would solidify or exhibit unacceptable flow resistance . These combined volumetric and low-temperature performance characteristics are not achievable with petroleum distillate blends, which consist of hundreds of hydrocarbon species with lower average density and higher susceptibility to cold-flow limitations [2].

• [1] Gao, C., Yee, N., Magoon, G. R., Edwards, R., Wong, H.-w., Vandewiele, N., & Green, W. H., Jr. (2013). JP-10 Combustion Studies Using Automatic Reaction Mechanism Generation. AIChE Annual Meeting, San Francisco, CA. View Source
• [2] Bruno, T. J., Huber, M. L., Laesecke, A., Lemmon, E. W., & Perkins, R. A. (2006). Thermochemical and Thermophysical Properties of JP-10. NIST Interagency/Internal Report (NISTIR) 6640. National Institute of Standards and Technology, Gaithersburg, MD. View Source

Tetrahydrodicyclopentadiene (JP-10) Quantitative Differentiation Evidence for Scientific Procurement

Volumetric Energy Density: JP-10 vs. Conventional Jet Fuel JP-8

JP-10 exhibits an 11% higher volumetric energy density compared to the widely used military jet fuel JP-8 [1]. This differential is consistently reported across independent studies, with JP-10 delivering a volumetric heat of combustion of 39.4 MJ/L (141,500 BTU/gal) versus JP-8's approximately 35.0 MJ/L (125,800 BTU/gal) [2].

Evidence Dimension	Volumetric heat of combustion (energy per unit volume)
Target Compound Data	39.4 MJ/L (141,500 BTU/gal)
Comparator Or Baseline	JP-8 (Jet A): 35.0 MJ/L (125,800 BTU/gal)
Quantified Difference	+11% higher for JP-10
Conditions	Standard conditions (15–20 °C, atmospheric pressure)

Why This Matters

For volume-limited missile fuel tanks, an 11% volumetric energy advantage directly translates to approximately 15% extended range or 15% reduced tank volume, a decisive procurement differentiator for tactical missile systems.

• [1] Gao, C., Yee, N., Magoon, G. R., Edwards, R., Wong, H.-w., Vandewiele, N., & Green, W. H., Jr. (2013). JP-10 Combustion Studies Using Automatic Reaction Mechanism Generation. AIChE Annual Meeting, San Francisco, CA. View Source
• [2] Physics Forums. (2006). Jet Fuel, JP-5, JP-8 & DFM: Properties, Chemical Composition & Toxicokinetics. View Source

Fuel Density: JP-10 vs. JP-5 and JP-8

JP-10 possesses a markedly higher density than conventional aviation turbine fuels, with a reported density range of 0.935–0.943 g/cm³, compared to 0.788–0.845 g/cm³ for JP-5 and 0.775–0.840 g/cm³ for JP-8 [1]. This density advantage is a direct consequence of JP-10's tricyclic molecular structure, which packs more mass into a given volume than the paraffinic and naphthenic mixtures found in kerosene-based fuels.

Evidence Dimension	Density (specific gravity)
Target Compound Data	0.935–0.943 g/cm³
Comparator Or Baseline	JP-5: 0.788–0.845 g/cm³; JP-8: 0.775–0.840 g/cm³
Quantified Difference	JP-10 is approximately 11–19% denser than JP-5 and 12–21% denser than JP-8 (range midpoint comparisons)
Conditions	Standard temperature (15–20 °C)

Why This Matters

Higher density directly enables greater fuel mass within a fixed tank volume, a critical factor for extending mission duration or payload capacity in volume-constrained air-breathing missile platforms.

• [1] U.S. Department of Defense. (n.d.). MIL-HDBK-1022A: Petroleum Fuel Facilities. Table 2.3.2.1: Relative Density (Specific Gravity) of Aviation Turbine Fuels. View Source

Low-Temperature Viscosity: JP-10 vs. JP-10 Analogues

At −40 °C, classic JP-10 exhibits a viscosity of 18.6 mm²/s, which is significantly higher than that of newer synthetic JP-10 analogues developed to improve low-temperature fluidity . A recent analogue achieved a viscosity of 12.9 mm²/s at −40 °C, representing a 30.6% reduction, while also offering slightly higher density (0.943 vs. 0.936 g/mL) and volumetric heat of combustion (40.39 vs. 39.41 MJ/L) . This comparison demonstrates that while JP-10 already meets military low-temperature fluidity specifications, advanced formulations can further enhance cold-flow performance for specialized high-altitude or arctic missions.

Evidence Dimension	Kinematic viscosity at −40 °C
Target Compound Data	18.6 mm²/s
Comparator Or Baseline	Synthesized JP-10 analogue: 12.9 mm²/s
Quantified Difference	Analogue exhibits 30.6% lower viscosity
Conditions	Temperature: −40 °C; measured per standard viscometry

Why This Matters

Understanding the baseline low-temperature viscosity of JP-10 enables informed procurement decisions when comparing legacy fuel stocks to next-generation high-density fuels with improved cold-flow characteristics.

Thermal Stability: JP-10 vs. Other High-Energy-Density Materials

In a comparative thermal decomposition study conducted at 34 atm and temperatures up to 600 °C, JP-10 demonstrated excellent thermal stability with little decomposition even at 600 °C (~3 s residence time), in contrast to several other candidate high-energy-density materials (HEDMs) such as DAMEZ, quadricyclane, and bicyclopropylidene, which showed major decomposition before 400 °C [1]. JP-10 was grouped with RP-1, RG-1, RJ-6, and RJ-7 as having superior pyrolytic stability [1].

Evidence Dimension	Thermal decomposition onset and extent at elevated temperature
Target Compound Data	Little decomposition at 600 °C
Comparator Or Baseline	DAMEZ, quadricyclane, BCP: major decomposition before 400 °C
Quantified Difference	JP-10 remains stable at temperatures >200 °C higher than marginal HEDMs
Conditions	Pressure: 34 atm; residence time: ~3 s; stainless steel flow reactor

Why This Matters

Thermal stability at 600 °C ensures that JP-10 can serve as an effective heat sink for cooling high-speed airframe and engine components without undergoing premature decomposition, a critical requirement for hypersonic vehicle thermal management.

• [1] Andersen, P. C., Bruno, T. J., & Widegren, J. A. (2003). Thermal decomposition of high-energy density materials at high pressure and temperature. Journal of Propulsion and Power, 19(1), 127–134. View Source

Isomer Purity and Fuel Performance: exo-THDCPD vs. endo-THDCPD

The performance of tetrahydrodicyclopentadiene as JP-10 fuel is critically dependent on the exo-isomer content; endo-THDCPD is an undesirable impurity that must be catalytically isomerized to the exo form. Equilibrium studies using superacid catalysis demonstrate that the thermodynamic equilibrium mixture contains 99% exo and 1% endo isomer, underscoring the strong preference for the exo configuration [1]. Industrial isomerization processes achieve >98% conversion of endo-THDCPD to exo-THDCPD with >99% selectivity under mild conditions (50 °C) .

Evidence Dimension	Isomer ratio (exo:endo) at thermodynamic equilibrium
Target Compound Data	99% exo, 1% endo (equilibrium mixture)
Comparator Or Baseline	endo-THDCPD (starting material)
Quantified Difference	>98% conversion of endo to exo with >99% selectivity
Conditions	AlCl₃ or acidic ionic liquid catalysis, 20–100 °C

Why This Matters

Procurement specifications for JP-10 mandate high exo-isomer purity because the endo isomer exhibits inferior low-temperature properties and lower volumetric energy density; verifying that a supplier achieves >98% exo content ensures compliance with military fuel performance standards.

• [1] Olah, G. A., & Farooq, O. (1986). Superacid-Catalyzed Isomerization of endo- to exo-Trimethylenenorbornane (Tetrahydrodicyclopentadiene) and to Adamantane. Journal of Organic Chemistry, 51(26), 5410–5413. View Source

Range Extension Potential: JP-10 vs. Conventional Jet Fuel in Missile Applications

Replacing conventional JP-4 jet fuel with high-density JP-10 in air-breathing cruise missiles has been demonstrated to increase missile range by approximately 15% [1]. Numerical simulations of a turbofan engine combustion chamber confirm that JP-10's volumetric heat of combustion exceeds that of Chinese RP-3 (3号航空煤油) by approximately 18.9%, directly enabling either extended range or reduced fuel tank volume [2].

Evidence Dimension	Missile range extension upon fuel substitution
Target Compound Data	15% range increase (vs. JP-4)
Comparator Or Baseline	JP-4 (conventional jet fuel)
Quantified Difference	+15% range; volumetric heat of combustion advantage +18.9% vs. RP-3
Conditions	Air-breathing cruise missile with turbofan engine

Why This Matters

A 15% range extension represents a decisive tactical advantage in missile systems, allowing engagement of targets at greater standoff distances without modifying airframe or engine hardware—a compelling procurement justification for JP-10 over conventional jet fuels.

• [1] 诸毓武, 尹敦兵, 袁书生. (2012). 某型弹用涡喷发动机高密度燃油应用的数值分析. 海军航空工程学院学报. View Source
• [2] 诸毓武, 尹敦兵, 袁书生. (2012). 某型弹用涡喷发动机高密度燃油应用的数值分析. 海军航空工程学院学报. View Source

Tetrahydrodicyclopentadiene (JP-10): Validated Application Scenarios for Procurement and Research

Air-Breathing Cruise Missile Propulsion

JP-10 is the exclusive fuel for all U.S. air-breathing cruise missiles, including the Tomahawk family [7]. Replacing conventional JP-4 with JP-10 increases missile range by approximately 15% due to the 11–19% higher volumetric energy density, as demonstrated in operational missile systems and numerical engine simulations [6]. Procurement for this application requires verification of exo-isomer content (>98%) and density within 0.935–0.943 g/cm³ to meet military specification MIL-DTL-87107.

Hypersonic Vehicle Thermal Management and Endothermic Cooling

JP-10's exceptional thermal stability—exhibiting little decomposition at 600 °C under 34 atm—makes it suitable as an endothermic heat sink fuel for hypersonic aircraft and reusable launch vehicles [7]. The fuel absorbs heat during passage through cooling channels in the airframe and engine before combustion, preventing thermal degradation of structural components. Recent research has focused on accelerating JP-10's endothermic cracking using macromolecular initiators such as hyperbranched polyesters to enhance cooling capacity [6].

High-Energy-Density Nanofluid Fuel Development

JP-10 serves as the baseline carrier fluid for nanofluid fuels incorporating energetic nanoparticles such as aluminum or boron. Adding 30 wt% aluminum nanoparticles increases JP-10's density by 20% and volumetric energy by 10%, while maintaining acceptable flow characteristics [7]. Similarly, dispersion of 12.7 wt% boron nanoparticles increases density from 0.93 to 0.98 g/mL and volumetric energy from 39.4 to 43.4 MJ/L [6]. These JP-10-based nanofluids are under investigation for next-generation propulsion systems requiring volumetric energy densities beyond those achievable with neat JP-10.

High-Density Fuel Blending for Low-Temperature Operations

JP-10 is blended with other high-density fuels (e.g., RJ-4, RJ-5) or renewable terpene dimers to tailor low-temperature viscosity and density profiles for specific mission envelopes. For instance, 50:50 blends of neat terpene dimers with JP-10 reduce viscosity by 2–3 orders of magnitude at −10 °C compared to the neat dimer, enabling use in colder environments [7]. Procurement for blending applications requires precise knowledge of baseline JP-10 density and viscosity across the operational temperature range to formulate mixtures meeting target specifications.

• [1] Wikipedia contributors. (2024, January 8). JP-10 (fuel). In Wikipedia, The Free Encyclopedia. View Source
• [2] 诸毓武, 尹敦兵, 袁书生. (2012). 某型弹用涡喷发动机高密度燃油应用的数值分析. 海军航空工程学院学报. View Source
• [3] Andersen, P. C., Bruno, T. J., & Widegren, J. A. (2003). Thermal decomposition of high-energy density materials at high pressure and temperature. Journal of Propulsion and Power, 19(1), 127–134. View Source
• [4] American Chemical Society. (2025, June 30). exo-Tetrahydrodicyclopentadiene. Molecule of the Week Archive. View Source
• [5] Jin, Y., Li, G., Zhang, X., Wang, L., & Fang, W. (2016). Al-Nanoparticle-Containing Nanofluid Fuel: Synthesis, Stability, Properties, and Propulsion Performance. Industrial & Engineering Chemistry Research, 55(9), 2476–2484. View Source
• [6] Zhang, X., Li, G., Wang, L., & Fang, W. (2015). Jet fuel containing ligand-protecting energetic nanoparticles: A case study of boron in JP-10. Fuel, 156, 130–136. View Source
• [7] Low-Temperature Properties of Renewable High-Density Fuel Blends. (n.d.). View Source